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Compound of Interest

Compound Name:
Nonylphenoxypoly(ethyleneoxy)et

hanol

Cat. No.: B044895 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties and applications of

the substance identified by CAS number 9016-45-9, commonly known as Nonoxynol-9. This

document is intended for use by researchers, scientists, and professionals in drug

development, offering detailed information on its physicochemical characteristics, biological

effects, and common experimental applications.

Core Properties
Nonoxynol-9 is a nonionic surfactant belonging to the nonylphenol ethoxylate family.[1] Its

structure consists of a hydrophobic nonylphenol group and a hydrophilic polyethylene glycol

chain. The "9" in its name refers to the average number of ethylene oxide units in the

hydrophilic chain. This amphipathic nature is central to its functions as a detergent, emulsifier,

wetting agent, and dispersant.[2][3]

Physicochemical and Toxicological Data
The following tables summarize key quantitative data for Nonoxynol-9, providing a reference for

its physical, chemical, and toxicological properties.
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Property Value Conditions

CAS Number 9016-45-9 -

Molecular Formula C₃₃H₆₀O₁₀ (for n=9) -

Molecular Weight ~616.8 g/mol (for n=9) -

Appearance
Clear to slightly hazy, colorless

to yellow viscous liquid
Room temperature

Boiling Point > 250 °C -

Melting Point 6 °C -

Flash Point 197 °C (closed cup) -

Density 1.06 g/mL 20 °C

Solubility

Soluble in water, ethanol,

ethylene glycol, and xylene.[2]

Compounds with fewer than 6

ethoxy units are oil-soluble.

-

pH 6.0 - 8.0 10% aqueous solution

Critical Micelle Concentration

(CMC)

0.085 mM (in the absence of

PVP)[4][5]
Aqueous solution

Log P 4.02 -
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Toxicological Data Value Test System

Acute Oral LD50 > 1 g/kg Rats and mice

Intraperitoneal LD50 ~100 mg/kg Rats and mice

LC50 (Cytotoxicity) 24 µg/mL
Rat liver cells (T51B) after 24h

exposure

Skin Irritation
Non-irritating to moderately

irritating
Human and animal studies

Eye Irritation
Can cause serious eye

damage.[6]
-

Primary Applications
Nonoxynol-9 has a broad range of applications across various scientific and industrial fields.

Laboratory Research: It is widely used as a detergent in biochemistry and molecular biology

for cell lysis and the solubilization of proteins and lipids.[1] It is a common component of cell

lysis buffers.

Drug Development: It has been extensively studied as a vaginal spermicide and a potential

microbicide for the prevention of sexually transmitted infections (STIs).[7] However, its

efficacy in preventing STIs is debated, with some studies suggesting it may increase the risk

of HIV transmission due to mucosal irritation.[8][9]

Industrial and Consumer Products: Due to its surfactant properties, it is used in industrial

cleaning agents, textiles, paints, coatings, inks, and agricultural chemicals.[1] It also has

applications in cosmetics as an emulsifying agent.[10]

Mechanism of Action
The primary mechanism of action of Nonoxynol-9 is based on its surfactant properties, which

disrupt cell membranes.

Spermicidal Action
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As a spermicide, Nonoxynol-9 targets the lipid-rich membranes of sperm cells.[11] It

intercalates into the lipid bilayer, leading to a loss of membrane integrity. This disruption causes

the acrosomal and midpiece membranes to lyse, resulting in sperm immobilization and death.

[8]
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Caption: Mechanism of Nonoxynol-9 as a spermicide.

Experimental Protocols
General Protocol for Cell Lysis using a Non-ionic
Surfactant
This protocol provides a general methodology for the lysis of cultured cells using a buffer

containing a non-ionic surfactant like Nonoxynol-9. The optimal concentration of the surfactant
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and buffer composition should be empirically determined for each cell type and application.

Materials:

Phosphate-buffered saline (PBS), ice-cold

Lysis Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1% (v/v) Nonoxynol-9 (or other non-

ionic surfactant), and protease inhibitors (e.g., a commercial protease inhibitor cocktail).

Keep on ice.

Cell scraper

Microcentrifuge tubes, pre-chilled

Refrigerated microcentrifuge

Procedure for Adherent Cells:

Grow cells to the desired confluency in a culture dish.

Place the culture dish on ice and wash the cells once with ice-cold PBS.

Aspirate the PBS completely.

Add an appropriate volume of ice-cold Lysis Buffer to the dish (e.g., 0.5-1.0 mL for a 10 cm

dish).

Incubate the dish on ice for 5-10 minutes.

Scrape the cells from the dish using a cell scraper and transfer the lysate to a pre-chilled

microcentrifuge tube.

Vortex the lysate gently for 10-15 seconds.

Incubate the lysate on ice for an additional 10-20 minutes to ensure complete lysis.

Centrifuge the lysate at 12,000-14,000 x g for 15 minutes at 4°C to pellet the cell debris.

Carefully transfer the supernatant (the cell lysate) to a new pre-chilled microcentrifuge tube.
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The lysate is now ready for downstream applications, such as protein quantification and

analysis. Store at -80°C for long-term use.

Cell Lysis Experimental Workflow
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Caption: Generalized workflow for cell lysis.

Safety and Handling
Nonoxynol-9 is considered moderately toxic by ingestion and skin contact and is a severe eye

irritant.[2] When heated to decomposition, it can emit acrid smoke and irritating fumes.

Appropriate personal protective equipment (PPE), including safety glasses and gloves, should

be worn when handling this substance. Work should be conducted in a well-ventilated area. For

detailed safety information, consult the manufacturer's Safety Data Sheet (SDS).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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